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Compound of Interest

Compound Name: 3-Nitrobiphenyl-d9

Cat. No.: B1152281

Technical Guide: 3-Nitrobiphenyl-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Nitrobiphenyl-d9, a deuterated
analog of 3-Nitrobiphenyl. This stable isotope-labeled compound is a crucial tool in various
research and analytical applications, particularly in studies involving drug metabolism,
pharmacokinetics, and environmental analysis. Its use as an internal standard in mass
spectrometry-based quantification methods allows for precise and accurate measurements of
the non-deuterated form.

Core Technical Data

The physical and chemical properties of 3-Nitrobiphenyl-d9 are summarized below. Data for
the non-deuterated (unlabeled) compound, 3-Nitrobiphenyl, is also provided for reference.
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Property

3-Nitrobiphenyl-d9

3-Nitrobiphenyl
(Unlabeled)

CAS Number

Not explicitly assigned
(Unlabeled CAS: 2113-58-8)[1]

2113-58-8[2][3]

Molecular Formula C12D9NO2[4][5] C12H9NO:2
Molecular Weight 208.261 g/mol 199.21 g/mol
Accurate Mass 208.12 199.06 g/mol

Synonyms

3-Nitro-1,1'-biphenyl-d9, m-
Nitrobiphenyl-d9

m-Nitrobiphenyl

Physical Form

Neat (typically a solid)

Yellow needles

Melting Point

Not available

58-60 °C

Supplier Information

3-Nitrobiphenyl-d9 is available from specialized chemical suppliers. The primary sources for

this compound are:

Supplier

Product Code(s)

Additional Information

LGC Standards

TRC-N493717

Offers the compound in
various pack sizes (e.g., 5 mg,
50 mg). LGC is a distributor for
Toronto Research Chemicals
(TRC) products.

Toronto Research Chemicals
(TRC)

TRC-N493717

TRC specializes in the
synthesis of complex organic
small molecules for biomedical

research.

Experimental Applications and Protocols
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While specific experimental protocols for 3-Nitrobiphenyl-d9 are not readily available in the
public domain, its primary application is as an internal standard for the quantification of 3-
Nitrobiphenyl. The non-deuterated compound, 3-Nitrobiphenyl, is a known metabolite of
benzene and is studied for its potential toxicity.

General Experimental Workflow for using 3-Nitrobiphenyl-d9 as an Internal Standard:

A typical workflow for using a stable isotope-labeled internal standard like 3-Nitrobiphenyl-d9
in a quantitative analysis (e.g., by LC-MS/MS) would involve the following steps:

o Sample Preparation: The biological or environmental sample is extracted to isolate the
analyte of interest (3-Nitrobiphenyl).

« Internal Standard Spiking: A known amount of 3-Nitrobiphenyl-d9 is added to the extracted
sample.

o Chromatographic Separation: The sample is injected into a liquid chromatograph to separate
the analyte and internal standard from other matrix components.

o Mass Spectrometric Detection: The separated compounds are introduced into a mass
spectrometer. The instrument is set to monitor specific mass-to-charge (m/z) transitions for
both 3-Nitrobiphenyl and 3-Nitrobiphenyl-d9.

» Quantification: The ratio of the peak area of the analyte to the peak area of the internal
standard is calculated. This ratio is then used to determine the concentration of the analyte in
the original sample by comparing it to a calibration curve prepared with known
concentrations of the analyte and a constant concentration of the internal standard.

Below is a conceptual workflow diagram for this process.
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Experimental Workflow: Quantitative Analysis using a Labeled Internal Standard

Sample Collection (e.g., biological fluid, tissue homogenate)
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Plausible Metabolic Pathway of 3-Nitrobiphenyl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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